Cas no 2227860-76-4 ((1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227860-76-4
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 6448391
• PubChem ID: 165671727
• Update Time: 2025-10-29

(1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1949772
• 2227860-76-4

• Inchi： 1S/C7H11F3O2/c1-2-6(3-12-4-6)5(11)7(8,9)10/h5,11H,2-4H2,1H3/t5-/m1/s1
• InChI Key： UGKPSWVHAUMFRV-RXMQYKEDSA-N
• SMILES： FC([C@@H](C1(CC)COC1)O)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227860-76-4)

CAS No. 2227860-76-4 refers to a specific organic compound known as (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol. This compound belongs to the class of fluorinated alcohols, which have garnered significant attention in the field of pharmaceutical chemistry due to their unique structural and functional properties. The presence of a trifluoromethyl group and an oxetane ring in its molecular structure imparts distinct chemical reactivity and biological potential, making it a subject of extensive research in drug discovery and development.

The (1R)-configuration of the compound is particularly noteworthy, as chirality plays a crucial role in the biological activity of many pharmaceutical agents. The stereochemical arrangement at the chiral center can significantly influence the compound's interaction with biological targets, including enzymes and receptors. This aspect has prompted researchers to explore its potential applications in developing enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures.

Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry. The fluorine atom is known to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors for drug efficacy. In particular, compounds containing a trifluoromethyl group have been shown to exhibit improved pharmacokinetic profiles. The oxetane ring further contributes to the molecule's versatility by providing a strained three-membered heterocycle that can undergo ring-opening reactions under specific conditions, enabling the synthesis of more complex molecular architectures.

One of the most compelling aspects of (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol is its potential as a building block for more sophisticated pharmacophores. Researchers have utilized similar scaffolds in the design of novel therapeutic agents targeting various diseases. For instance, fluorinated alcohols have been explored as intermediates in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The combination of a chiral center and fluorinated moieties makes this compound an attractive candidate for further derivatization.

The oxetane ring's reactivity has also been leveraged in bioconjugation strategies. By introducing functional groups that can undergo selective ring-opening reactions, chemists can attach various biomolecules such as peptides or antibodies. This approach has been instrumental in developing targeted therapeutics and diagnostic agents. The trifluoromethyl group's electron-withdrawing nature can modulate electronic properties, influencing both the reactivity and solubility of the compound. These features make it a valuable tool in designing molecules with tailored properties.

In terms of synthetic methodologies, (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol can be synthesized through multi-step organic transformations involving fluorination reactions and stereocontrolled oxetane formation. Advances in catalytic systems have enabled more efficient and selective routes to these complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated substituents at desired positions. Additionally, asymmetric synthesis techniques have been applied to achieve high enantiomeric purity.

The biological evaluation of this compound has revealed promising activities in preclinical models. Studies have indicated that derivatives of this scaffold exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to diseases such as diabetes and obesity. The ability to fine-tune the structure through derivatization allows for optimization of potency and selectivity. Furthermore, computational modeling has been used to predict binding interactions with potential targets, guiding rational drug design efforts.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in improving drug properties. The unique combination of structural features found in (1R)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol, including its chiral center and fluorinated alcohol moiety, positions it as a key intermediate in this ongoing effort. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in medicinal chemistry.

Future directions may include exploring its role in developing next-generation therapeutics that leverage nanotechnology or biologics conjugation strategies. The versatility of its molecular framework suggests that it could be adapted for use in multiple therapeutic areas once its full potential is realized through continued investigation. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking these possibilities.